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A Note on "DX3-234": Publicly available scientific literature and clinical trial registries do not

contain information on a compound designated "DX3-234." It is possible that this is a

typographical error or an internal codename not yet in public domain. The most plausible

interpretations, based on current data, point towards two distinct investigational agents: ABP

234, a biosimilar to the immunotherapy drug pembrolizumab, and ARQ-234, a preclinical agent

for atopic dermatitis. Given the request for comparison against "standard-of-care

chemotherapies," this guide will focus on ABP 234, as it is being evaluated in an oncology

setting where chemotherapy is a standard treatment modality. An irrelevant nerve agent, A-234,

is also noted in scientific literature but is not a therapeutic agent.

ABP 234: A Pembrolizumab Biosimilar for Non-Small
Cell Lung Cancer
ABP 234 is being developed by Amgen as a biosimilar to Keytruda® (pembrolizumab). A

biosimilar is a biological product that is highly similar to and has no clinically meaningful

differences from an existing FDA-approved reference product. Therefore, the mechanism of

action and expected therapeutic effects of ABP 234 are identical to those of pembrolizumab.
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Mechanism of Action: Pembrolizumab is a humanized monoclonal antibody that targets the

programmed cell death protein 1 (PD-1) receptor. By blocking the interaction between PD-1

and its ligands (PD-L1 and PD-L2), pembrolizumab releases the "brakes" on the immune

system, enabling T-cells to recognize and attack cancer cells. In the context of non-small cell

lung cancer (NSCLC), this immunotherapy is often used in combination with platinum-based

chemotherapy.
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Caption: PD-1 signaling pathway and inhibition by ABP 234/pembrolizumab.

Standard-of-Care Chemotherapies for Advanced
Non-Squamous NSCLC
The standard of care for first-line treatment of advanced or metastatic non-squamous NSCLC,

particularly for patients without targetable genomic alterations (such as in EGFR or ALK), often
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involves a combination of a platinum-based drug with another chemotherapy agent, frequently

pemetrexed.[1][2] This regimen may be administered with or without immunotherapy. For the

purpose of this guide, the "standard-of-care chemotherapy" comparator refers to this platinum-

based doublet.

Commonly Used Chemotherapy Regimens:

Cisplatin + Pemetrexed

Carboplatin + Pemetrexed

Clinical Trial Benchmark: ABP 234 vs.
Pembrolizumab
Currently, there are no publicly available clinical trial results that directly compare the efficacy of

ABP 234 against a standard-of-care chemotherapy-only regimen. The ongoing Phase 3 clinical

trial (NCT06311721) is designed to demonstrate the biosimilarity of ABP 234 to

pembrolizumab.[2][3]

Experimental Protocol: Phase 3 Study of ABP 234
(NCT06311721)
Objective: The primary goal of this study is to compare the efficacy of ABP 234 with the

reference product, pembrolizumab (Keytruda®), in patients with advanced or metastatic non-

squamous NSCLC.[2][3]

Study Design: A randomized, double-blind, parallel-assignment study.[1][2]

Participant Population: Adults (at least 18 years of age) with histologically or cytologically

confirmed stage IV non-squamous NSCLC who have not received prior systemic treatment for

their advanced disease.[1] Key exclusion criteria include the presence of EGFR, ALK, or ROS-

1 mutations, and active central nervous system metastases.[1]

Treatment Arms:

Experimental Arm: ABP 234 in combination with pemetrexed and platinum-based

chemotherapy (cisplatin or carboplatin).[1][2]
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Active Comparator Arm: Pembrolizumab (US-licensed or EU-approved) in combination with

pemetrexed and platinum-based chemotherapy (cisplatin or carboplatin).[1][2]

Primary Outcome Measures: The primary objective is to establish equivalent efficacy between

ABP 234 and pembrolizumab. This is typically assessed through measures such as Overall

Response Rate (ORR) and Progression-Free Survival (PFS).

Experimental Workflow: ABP 234 Phase 3 Clinical Trial
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Caption: Workflow for the Phase 3 clinical trial of ABP 234.

Data Presentation: Awaiting Clinical Trial Results
As the Phase 3 trial for ABP 234 is ongoing, with an estimated primary completion date in early

2028, there is no quantitative data available to populate comparative tables of efficacy and

safety against standard-of-care chemotherapies.[3] Upon the release of these trial results,

tables comparing key metrics such as Overall Response Rate, Progression-Free Survival,

Overall Survival, and the incidence of adverse events will be crucial for a comprehensive

benchmark.

Conclusion
While a direct comparison of DX3-234 (interpreted as ABP 234) against standard-of-care

chemotherapies alone is not the subject of current pivotal trials, the ongoing biosimilarity study

will provide a wealth of data on its performance in combination with chemotherapy. The results

of this trial will be benchmarked against the established efficacy and safety profile of

pembrolizumab plus chemotherapy. For researchers and drug development professionals, the

key takeaway is that ABP 234 is expected to demonstrate a highly similar performance profile

to its reference product, offering a potential alternative that could increase accessibility to this

important class of cancer immunotherapy. Future analyses will be contingent on the public

disclosure of data from the NCT06311721 trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Study to Compare ABP 234 and Keytruda® (Pembrolizumab) in Participants With
Advanced or Metastatic Non-squamous Non-Small Cell Lung Cancer [ctv.veeva.com]

2. amgentrials.com [amgentrials.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12421473/docs?utm_src=pdf-body-img#benchmarking-dx3-234-an-analysis-of-available-data-and-standard-of-care-comparisons
https://clinicaltrials.gov/study/NCT06311721
https://www.benchchem.com/product/b12421473/docs?utm_src=pdf-body#benchmarking-dx3-234-an-analysis-of-available-data-and-standard-of-care-comparisons
https://www.benchchem.com/product/b12421473?utm_src=pdf-custom-synthesis#bc-rfq
https://ctv.veeva.com/study/a-study-to-compare-abp-234-and-keytruda-r-pembrolizumab-in-participants-with-advanced-or-metastatic
https://ctv.veeva.com/study/a-study-to-compare-abp-234-and-keytruda-r-pembrolizumab-in-participants-with-advanced-or-metastatic
https://www.amgentrials.com/study/?id=20210033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. ClinicalTrials.gov [clinicaltrials.gov]

To cite this document: BenchChem. [Benchmarking "DX3-234": An Analysis of Available Data
and Standard-of-Care Comparisons]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421473/docs#benchmarking-dx3-234-an-analysis-
of-available-data-and-standard-of-care-comparisons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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